Cas no 2137593-54-3 (5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide)

• Product Name: 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide
• CAS No: 2137593-54-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5921595
• PubChem ID: 165450658
• Update Time: 2025-07-11

5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137593-54-3
• 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide
• EN300-703640

• Inchi： 1S/C11H21N3O/c1-2-13-10(15)14-7-9-4-3-5-11(14,6-9)8-12/h9H,2-8,12H2,1H3,(H,13,15)
• InChI Key： WTZSYWJDXWSMAC-UHFFFAOYSA-N
• SMILES： O=C(NCC)N1CC2CCCC1(CN)C2

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide

5-(Aminomethyl)-N-Ethyl-6-Azabicyclo[3.2.1]Octane-6-Carboxamide: A Comprehensive Overview

The compound 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide, identified by the CAS number 2137593-54-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their structural rigidity and unique chemical properties.

Recent studies have highlighted the importance of bicyclic amines in drug design, particularly in the development of bioactive molecules with high selectivity and potency. The 6-azabicyclo[3.2.1]octane framework is a key structural element in this compound, providing a rigid platform for further functionalization. This structural feature is particularly advantageous in medicinal chemistry, where maintaining precise spatial arrangements of functional groups is crucial for achieving desired biological activities.

The presence of an aminomethyl group at the 5-position introduces additional flexibility and reactivity to the molecule, enabling further chemical modifications. This feature makes the compound a versatile building block for synthesizing more complex structures with tailored properties. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of peptide analogs and other bioactive molecules.

In terms of synthesis, the preparation of 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide involves multi-step organic reactions, including ring-forming processes and amide bond formations. These reactions require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for optimizing these synthetic routes, making them more efficient and environmentally friendly.

The application of this compound extends beyond traditional pharmaceutical research into areas such as agrochemicals and materials science. For example, its ability to form stable complexes with metal ions has been explored in the development of new catalysts for industrial processes. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been reported in several recent publications, underscoring its versatility across different fields.

In conclusion, 5-(aminomethyl)-N-ethyl-6-azabicyclo[3.2.1]octane-6-carboxamide represents a valuable compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an essential component in modern chemical research and development.